2-(5-Chlorothiophen-2-yl)-2-methoxyethan-1-amine

• IUPAC Name: 2-(5-chlorothiophen-2-yl)-2-methoxyethanamine
• InChI: InChI=1S/C7H10ClNOS/c1-10-5(4-9)6-2-3-7(8)11-6/h2-3,5H,4,9H2,1H3
• InChI Key: LKPFBNBOHDWZNQ-UHFFFAOYSA-N
• Canonical SMILES: COC(CN)C1=CC=C(S1)Cl
• Molecular Formula: C7H10ClNOS
• Molecular Weight: 191.68 g/mol

Description

The compound “2-(5-Chlorothiophen-2-yl)-2-methoxyethan-1-amine” is an organic molecule that contains a thiophene ring, which is a five-membered ring with four carbon atoms and a sulfur atom. The thiophene ring is substituted at the 5-position with a chlorine atom. The 2-position of the thiophene ring is connected to a 2-methoxyethan-1-amine group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiophene ring, which is aromatic, and an amine and ether functional group, which may participate in hydrogen bonding.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. The amine group could participate in acid-base reactions, nucleophilic substitutions, or condensation reactions. The ether group is generally quite stable but could potentially undergo cleavage under acidic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an amine group could make the compound a weak base. The ether group could contribute to the compound’s solubility in organic solvents.

Scientific Research Applications

Organic Semiconductors

Thiophene derivatives: are pivotal in the development of organic semiconductors . . The compound could be utilized to enhance the performance of these devices due to its potential to improve charge transport properties.

Corrosion Inhibitors

. The specific structure of “2-(5-Chlorothiophen-2-yl)-2-methoxyethan-1-amine” may offer a novel approach to protecting metals from corrosion, especially in harsh environments.

Pharmacological Properties

. This compound could be a precursor for developing new drugs with these therapeutic properties.

Anesthetic Applications

. The structural similarity of “2-(5-Chlorothiophen-2-yl)-2-methoxyethan-1-amine” to articaine suggests potential use in anesthetic formulations, possibly offering improved efficacy or reduced side effects.

Agricultural Chemicals

. The compound could be synthesized into new insecticides, contributing to safer and more efficient agricultural practices.

Synthetic Chemistry

Zwitterionic salts: . This compound could be explored for its catalytic properties, potentially leading to advancements in synthetic methodologies.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. If it shows promising biological activity, it could be further optimized and studied as a potential therapeutic agent.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with the rna polymerase pb1-pb2 subunits of the influenza a virus .

Mode of Action

It is suggested that the compound may interact with its target to inhibit the replication of the virus .

Biochemical Pathways

Given its potential antiviral activity, it may interfere with the viral replication pathway .

Pharmacokinetics

It is suggested that the compound has high gastrointestinal absorption and is bbb permeant . These properties could potentially impact the bioavailability of the compound.

Result of Action

Based on its potential antiviral activity, it may inhibit the replication of the influenza a virus, thereby preventing the spread of the virus within the host .